xanthocillin X monomethyl ether
xanthocillin X monomethyl ether
Brand Name:
Vulcanchem
CAS No.:
19559-24-1
VCID:
VC0102212
InChI:
InChI=1S/C19H14N2O2/c1-20-18(12-14-4-8-16(22)9-5-14)19(21-2)13-15-6-10-17(23-3)11-7-15/h4-13,22H,3H3/b18-12-,19-13-
SMILES:
COC1=CC=C(C=C1)C=C(C(=CC2=CC=C(C=C2)O)[N+]#[C-])[N+]#[C-]
Molecular Formula:
C19H14N2O2
Molecular Weight:
302.3 g/mol
xanthocillin X monomethyl ether
CAS No.: 19559-24-1
Main Products
VCID: VC0102212
Molecular Formula: C19H14N2O2
Molecular Weight: 302.3 g/mol
| CAS No. | 19559-24-1 |
|---|---|
| Product Name | xanthocillin X monomethyl ether |
| Molecular Formula | C19H14N2O2 |
| Molecular Weight | 302.3 g/mol |
| IUPAC Name | 4-[(1Z,3Z)-2,3-diisocyano-4-(4-methoxyphenyl)buta-1,3-dienyl]phenol |
| Standard InChI | InChI=1S/C19H14N2O2/c1-20-18(12-14-4-8-16(22)9-5-14)19(21-2)13-15-6-10-17(23-3)11-7-15/h4-13,22H,3H3/b18-12-,19-13- |
| Standard InChIKey | NIFGBMKUAMIQJA-BKHHGCLFSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)/C=C(/C(=C/C2=CC=C(C=C2)O)/[N+]#[C-])\[N+]#[C-] |
| SMILES | COC1=CC=C(C=C1)C=C(C(=CC2=CC=C(C=C2)O)[N+]#[C-])[N+]#[C-] |
| Canonical SMILES | COC1=CC=C(C=C1)C=C(C(=CC2=CC=C(C=C2)O)[N+]#[C-])[N+]#[C-] |
| Synonyms | xanthocillin X monomethyl ether |
| PubChem Compound | 6441021 |
| Last Modified | Nov 11 2021 |
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